N-(2-cyanophenyl)-2-(3-ethylphenoxy)acetamide

• Molecular Formula: C17H16N2O2
• Molecular Weight: 280.32 g/mol
• IUPAC Name: N-(2-cyanophenyl)-2-(3-ethylphenoxy)acetamide
• InChI: InChI=1S/C17H16N2O2/c1-2-13-6-5-8-15(10-13)21-12-17(20)19-16-9-4-3-7-14(16)11-18/h3-10H,2,12H2,1H3,(H,19,20)
• InChI Key: XQBFGIIEYDAJEU-UHFFFAOYSA-N
• SMILES: CCC1=CC(=CC=C1)OCC(=O)NC2=CC=CC=C2C#N

Description

N-(2-cyanophenyl)-2-(3-ethylphenoxy)acetamide, also known as Fenproporex, is a chemical compound that has been widely studied for its potential use as a weight-loss drug. This compound is a derivative of amphetamine and has been shown to have similar effects on the central nervous system. The purpose of

Mechanism of Action

The mechanism of action of N-(2-cyanophenyl)-2-(3-ethylphenoxy)acetamide involves the inhibition of the reuptake of neurotransmitters such as dopamine, norepinephrine, and serotonin. This leads to increased levels of these neurotransmitters in the brain, which can lead to decreased appetite and increased energy expenditure. In addition, it has been shown to have a thermogenic effect, which can increase the body's metabolic rate.
Biochemical and Physiological Effects:
N-(2-cyanophenyl)-2-(3-ethylphenoxy)acetamide has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of neurotransmitters such as dopamine, norepinephrine, and serotonin, which can lead to decreased appetite and increased energy expenditure. In addition, it has been shown to have a thermogenic effect, which can increase the body's metabolic rate. However, it has also been shown to have potential side effects such as cardiovascular complications.

Advantages and Limitations for Lab Experiments

The advantages of using N-(2-cyanophenyl)-2-(3-ethylphenoxy)acetamide in lab experiments include its potential as a weight-loss drug and its ability to increase the levels of neurotransmitters such as dopamine, norepinephrine, and serotonin. However, its potential side effects such as cardiovascular complications and its potential for abuse are limitations that need to be considered.

Future Directions

There are several future directions for the study of N-(2-cyanophenyl)-2-(3-ethylphenoxy)acetamide. One future direction is to further investigate its potential as a weight-loss drug and its ability to increase the levels of neurotransmitters such as dopamine, norepinephrine, and serotonin. Another future direction is to investigate its potential side effects and develop ways to mitigate these side effects. Finally, further research is needed to investigate its potential for abuse and develop ways to prevent its misuse.

Synthesis Methods

The synthesis method of N-(2-cyanophenyl)-2-(3-ethylphenoxy)acetamide involves the reaction of 3-ethylphenol with cyanogen bromide to form 2-cyanophenyl-3-ethylphenol. This intermediate is then reacted with chloroacetic acid to form N-(2-cyanophenyl)-2-(3-ethylphenoxy)acetamide. The overall yield of this synthesis method is around 60%.

Scientific Research Applications

N-(2-cyanophenyl)-2-(3-ethylphenoxy)acetamide has been widely studied for its potential use as a weight-loss drug. It has been shown to increase the levels of neurotransmitters such as dopamine, norepinephrine, and serotonin, which can lead to decreased appetite and increased energy expenditure. In addition, it has been shown to have a thermogenic effect, which can increase the body's metabolic rate.